Cas no 50390-80-2 (BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL-)

BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL- structure
50390-80-2 structure
Product Name:BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL-
CAS No:50390-80-2
MF:C10H14OS
MW:182.282561779022
MDL:MFCD11617736
CID:3370819
PubChem ID:55270142
Update Time:2025-04-21

BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL-
    • ETHYL 4-METHOXY-3-METHYLPHENYL SULFIDE
    • 4-(Ethylthio)-1-methoxy-2-methylbenzene
    • 4-ethylsulfanyl-1-methoxy-2-methylbenzene
    • AKOS006318945
    • DTXSID301278948
    • 50390-80-2
    • MDL: MFCD11617736
    • Inchi: 1S/C10H14OS/c1-4-12-9-5-6-10(11-3)8(2)7-9/h5-7H,4H2,1-3H3
    • InChI Key: XXHQKVPWMWCBCH-UHFFFAOYSA-N
    • SMILES: S(CC)C1C=CC(=C(C)C=1)OC

Computed Properties

  • Exact Mass: 182.07653624g/mol
  • Monoisotopic Mass: 182.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 34.5Ų

BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL- Pricemore >>

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BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL- Suppliers

Amadis Chemical Company Limited
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(CAS:50390-80-2)BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL-
Order Number:A1161984
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:10
Price ($):961.0
Email:sales@amadischem.com

BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL- Related Literature

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Amadis Chemical Company Limited
(CAS:50390-80-2)BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL-
A1161984
Purity:99%
Quantity:1g
Price ($):961.0
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